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Compound of Interest

Compound Name: Ketoconazole-d4

Cat. No.: B15613997 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of

Ketoconazole-d4, a critical analytical tool in pharmaceutical research and development. This

document details its fundamental characteristics, outlines key experimental protocols for its

use, and visualizes its role in analytical workflows, serving as an essential resource for

scientists engaged in drug analysis and metabolism studies.

Core Physicochemical Properties
Ketoconazole-d4, the deuterated analog of the broad-spectrum antifungal agent

Ketoconazole, is primarily utilized as an internal standard in quantitative bioanalytical assays.

Its physicochemical properties are nearly identical to those of Ketoconazole, with the key

difference being the increased mass due to the presence of four deuterium atoms. This mass

difference is fundamental to its application in mass spectrometry-based methods.

General and Physical Properties
A summary of the key physicochemical data for Ketoconazole and its deuterated form is

presented below. The data for Ketoconazole serves as a reliable proxy for Ketoconazole-d4,

as deuterium substitution has a negligible effect on these bulk properties.
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Property Value Reference

Chemical Name

cis-1-Acetyl-4-[4-[[2-(2,4-

dichlorophenyl)-2-(1H-

imidazol-1-ylmethyl)-1,3-

dioxolan-4-

yl]methoxy]phenyl]piperazine-

d4

[1]

Molecular Formula C₂₆H₂₄D₄Cl₂N₄O₄ [1]

Molecular Weight 535.46 g/mol [1]

Appearance White to off-white solid [2]

Melting Point
148-152 °C (for unlabeled

Ketoconazole)
[3][4]

pKa
2.94, 6.51 (for unlabeled

Ketoconazole)
[5]

Solubility Profile
The solubility of Ketoconazole is a critical factor in the preparation of analytical standards and

in understanding its behavior in biological systems. The solubility of Ketoconazole-d4 is

expected to be very similar.

Solvent Solubility Reference

Water Practically insoluble [3]

Dichloromethane Freely soluble [3]

Methanol Soluble [3][6]

Ethanol Sparingly soluble [3][6]

Dimethyl sulfoxide (DMSO) Soluble [6]

Spectral Data for Analytical Identification
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The spectral characteristics of Ketoconazole are essential for its identification and

quantification. While specific spectra for Ketoconazole-d4 are not readily published, the data

for the unlabeled compound are presented here. The primary differences would be observed in

the mass spectrum (due to the mass shift) and subtle changes in the IR and NMR spectra.

Technique
Key Data (for unlabeled
Ketoconazole)

Reference

UV-Vis Spectroscopy

λmax at approximately 255 nm

and 257 nm in methylene

chloride and ethanol,

respectively.

[7][8]

Infrared (IR) Spectroscopy

Characteristic peaks

corresponding to its functional

groups.

[9][10]

Nuclear Magnetic Resonance

(NMR) Spectroscopy

¹H and ¹³C NMR spectra are

consistent with the chemical

structure.

[2][11][12]

Mass Spectrometry (MS)

The MS-MS detection for

ketoconazole is typically

monitored at a transition of m/z

531.2 → 489.3.

[13]

Application in Analytical Methodologies
Ketoconazole-d4 is indispensable as an internal standard for the quantification of

Ketoconazole in biological matrices by liquid chromatography-tandem mass spectrometry (LC-

MS/MS). Its chemical similarity to the analyte ensures comparable extraction efficiency and

ionization response, while its mass difference allows for clear differentiation by the mass

spectrometer.

Experimental Protocol: Quantification of Ketoconazole
in Human Plasma using LC-MS/MS with Ketoconazole-
d4 Internal Standard
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This protocol is a synthesized example based on established methodologies.[13][14][15]

1. Preparation of Stock and Working Solutions:

Ketoconazole Stock Solution (1 mg/mL): Accurately weigh and dissolve Ketoconazole in

methanol.

Ketoconazole-d4 Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh and

dissolve Ketoconazole-d4 in methanol.

Working Solutions: Prepare serial dilutions of the Ketoconazole stock solution in methanol to

create calibration standards. Prepare a working solution of Ketoconazole-d4 in methanol.

2. Sample Preparation (Liquid-Liquid Extraction):

To 100 µL of plasma sample, add the Ketoconazole-d4 internal standard working solution.

Alkalinize the plasma sample.

Add an extraction solvent (e.g., diethyl ether or ethyl acetate) and vortex for an extended

period.

Centrifuge to separate the organic and aqueous layers.

Transfer the organic layer to a clean tube and evaporate to dryness under a stream of

nitrogen.

Reconstitute the residue in the mobile phase.

3. LC-MS/MS Conditions:

LC Column: A C18 column (e.g., 50 x 3 mm, 5 µm).

Mobile Phase: A gradient or isocratic mixture of acetonitrile and water with an additive like

formic acid.

Flow Rate: A typical flow rate for such a column would be in the range of 0.4-0.6 mL/min.
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Injection Volume: 5-10 µL.

Mass Spectrometer: A triple quadrupole mass spectrometer operating in positive

electrospray ionization (ESI) mode.

MRM Transitions:

Ketoconazole: m/z 531.2 → 489.3

Ketoconazole-d4: m/z 535.2 → 493.3 (predicted, based on a +4 Da shift)

4. Data Analysis:

Quantify the peak area ratios of the analyte to the internal standard.

Construct a calibration curve by plotting the peak area ratios against the concentration of the

calibration standards.

Determine the concentration of Ketoconazole in the unknown samples from the calibration

curve.

Synthesis and Metabolism
Synthesis Workflow
The synthesis of Ketoconazole-d4 would follow a similar pathway to that of unlabeled

Ketoconazole, with the introduction of deuterium atoms at a suitable stage, likely in the

piperazine ring. A generalized synthetic scheme for Ketoconazole is described in the literature

and can be adapted.[16][17]

2,4-Dichlorophenacyl Bromide cis-2-(2,4-Dichlorophenyl)-2-bromoethyl-4-hydroxymethyl-1,3-dioxolane
 Ketalization with Glycerol

Mesylate Derivative
 Mesylation

Ketoconazole-d4

 Alkylation

1-Acetyl-4-(4-hydroxyphenyl)piperazine-d4
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Caption: Generalized synthesis pathway for Ketoconazole-d4.

Metabolic Pathway of Ketoconazole
Understanding the metabolism of Ketoconazole is crucial for interpreting pharmacokinetic data

and for the design of drug-drug interaction studies. Ketoconazole is extensively metabolized in

the liver, primarily by cytochrome P450 enzymes, with CYP3A4 being the major contributor.

The use of a stable isotope-labeled internal standard like Ketoconazole-d4 is essential to

accurately distinguish the parent drug from its various metabolites in biological samples.[18]

[19]

Primary Metabolism

Secondary Metabolism

Ketoconazole

N-deacetyl Ketoconazole (DAK)

 Arylacetamide deacetylase (AADAC)

Oxidized Metabolites (M2, M3, M4, M5)

 CYP3A4

Potentially Toxic Dialdehyde

 Flavin-containing monooxygenase (FMO)

Click to download full resolution via product page

Caption: Major metabolic pathways of Ketoconazole.

Conclusion
Ketoconazole-d4 is a high-fidelity analytical standard essential for the accurate quantification

of Ketoconazole in complex biological matrices. Its physicochemical properties, being nearly

identical to the parent compound, ensure its reliability as an internal standard in demanding
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analytical methods such as LC-MS/MS. This guide provides the foundational knowledge and

practical protocols necessary for researchers and drug development professionals to effectively

utilize Ketoconazole-d4 in their analytical workflows.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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